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Introduction

Cholinesterases, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), are
crucial enzymes in the nervous system responsible for hydrolyzing the neurotransmitter
acetylcholine.[1] Measuring their activity is vital for various research areas, including the study
of neurodegenerative diseases, the development of therapeutic drugs, and the assessment of
exposure to pesticides and nerve agents.[1][2][3] One of the most common and reliable
methods for determining cholinesterase activity is the colorimetric assay developed by Ellman,
which utilizes a thiocholine iodide substrate.[2][4][5]

This document provides detailed application notes and protocols for measuring the activity of
both acetylcholinesterase and butyrylcholinesterase using their respective thiocholine iodide
substrates.

Principle of the Assay
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The Ellman's method is a simple and robust spectrophotometric assay for quantifying
cholinesterase activity.[4][6] The principle is based on the enzymatic hydrolysis of a synthetic
thiocholine ester substrate, such as acetylthiocholine iodide or butyrylthiocholine iodide, by
the corresponding cholinesterase. This reaction releases thiocholine.[6][7][8]

The produced thiocholine has a free sulfhydryl group that reacts with 5,5'-dithiobis-(2-
nitrobenzoic acid) (DTNB), also known as Ellman's reagent.[6][9] This reaction cleaves the
disulfide bond in DTNB, producing a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB2-),
which has a strong absorbance at 412 nm.[8][9][10] The rate of TNB2~ formation, measured as
an increase in absorbance over time, is directly proportional to the cholinesterase activity in the
sample.[4][6]
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Caption: Reaction mechanism for the cholinesterase activity assay.
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Data Presentation

Table 1. Key Reagents and Recommended Concentrations

Reagent

Role

Typical Stock
Concentration

Typical Working
Concentration

Sodium Phosphate

Maintains optimal pH

_ 100 mM, pH 8.0 100 mM, pH 8.0
Buffer for the reaction
) ) Substrate for
Acetylthiocholine _
) Acetylcholinesterase 10-100 mM 0.5-1.0mM
lodide (ATCI)
(AChE)
i ) Substrate for
S-Butyrylthiocholine )
] Butyrylcholinesterase 10-100 mM 5-10 mM
lodide (BTCI)
(BChE)
5,5'-dithiobis-(2- Chromogenic reagent
nitrobenzoic acid) that reacts with 10 mM 0.25-0.5mM
(DTNB) thiocholine
) Catalyst for the ] ]
Cholinesterase _ Varies based on Varies based on
hydrolysis of the ] ) o
Enzyme source and purity desired activity
substrate

Table 2: Molar Extinction Coefficient of TNB2~

Wavelength

Molar Extinction

Coefficient (g)

Reference

412 nm

14,150 M~cm?!

[8]

Experimental Workflow
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Caption: General experimental workflow for the cholinesterase assay.
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Experimental Protocols
Protocol 1: Acetylcholinesterase (AChE) Activity Assay

This protocol is designed for a 96-well microplate format but can be adapted for cuvettes.

Materials:

Acetylcholinesterase (AChE) enzyme (e.g., from Electrophorus electricus)

Acetylthiocholine iodide (ATCI)

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Sodium phosphate buffer (100 mM, pH 8.0)

Test compounds (inhibitors or activators) dissolved in an appropriate solvent

96-well clear, flat-bottom microplate

Microplate reader capable of kinetic measurements at 412 nm

Reagent Preparation:

o AChE Enzyme Solution: Prepare a stock solution of AChE in sodium phosphate buffer. The
final concentration in the well should be optimized to yield a linear rate of reaction for at least
5-10 minutes. A typical final concentration is in the range of 0.1-0.5 U/mL.[11]

o ATCI Substrate Solution: Prepare a stock solution of ATCI (e.g., 10 mM) in deionized water.
This solution should be prepared fresh daily.

o DTNB Solution: Prepare a stock solution of DTNB (e.g., 10 mM) in sodium phosphate buffer.

o Working Reagent Mixture (optional, for simplified addition): A fresh mixture containing buffer,
DTNB, and ATCI can be prepared. However, initiating the reaction with the substrate is often
preferred for kinetic studies.

Assay Procedure:
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e Assay Plate Setup:
o Add 130 pL of 200 mM sodium phosphate buffer (pH 8.0) to each well.[11]
o Add 20 puL of the test compound solution or vehicle control (for uninhibited activity).
o Add 20 pL of the AChE enzyme solution (e.g., 0.36 U/mL).[11]

e Pre-incubation: Incubate the plate for 15 minutes at 25°C to allow the enzyme and any
inhibitors to interact.[11]

e Reaction Initiation: Add 40 pL of a freshly prepared mixture of 20 puL of 0.5 mM DTNB and 20
pL of 0.71 mM acetylthiocholine iodide to each well.[11]

o Measurement: Immediately place the plate in the microplate reader and begin measuring the
absorbance at 412 nm every 10-60 seconds for a total of 10 minutes at 25°C.[11]

o Data Analysis:
o Determine the rate of reaction (AAbs/min) from the linear portion of the kinetic curve.

o Calculate the enzyme activity using the Beer-Lambert law: Activity (mol/min/L) =
(AAbs/min) / (€ * ) Where:

» £=14,150 M~cm~1 (molar extinction coefficient of TNB2")

» | = path length of the sample in cm (for microplates, this may need to be calibrated or
provided by the manufacturer).

Protocol 2: Butyrylcholinesterase (BChE) Activity Assay

This protocol is adapted for measuring BChE activity, for instance, in human serum.[12]
Materials:
» Butyrylcholinesterase (BChE) enzyme source (e.g., human serum, purified enzyme)

o S-Butyrylthiocholine iodide (BTCI)
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5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Sodium phosphate buffer (100 mM, pH 7.4)

Test compounds (inhibitors or activators)

96-well clear, flat-bottom microplate

Microplate reader
Reagent Preparation:

o BChE Sample Preparation: If using human serum, it is crucial to determine the optimal
dilution factor to ensure the reaction rate is within the linear range of the assay. A dilution of
1:400 in phosphate buffer is often a good starting point.[12]

o BTCI Substrate Solution: Prepare a stock solution of BTCI. A final concentration of 5 mM in
the assay is recommended for human serum BChE.[12]

o DTNB Solution: Prepare a stock solution of DTNB. The final concentration in the assay
should be around 0.5 mM.[12]

Assay Procedure:
o Assay Plate Setup: The final reaction volume is typically 200 uL.[12]

o To each well, add the components in the following order:

100 mM Phosphate Buffer (pH 7.4)

Diluted BChE sample (e.g., diluted serum)

Test compound or vehicle control

DTNB solution to a final concentration of 0.5 mM.

e Pre-incubation: Incubate the plate for a few minutes at a controlled temperature (e.g., 37°C)
to equilibrate.
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¢ Reaction Initiation: Add the BTCI substrate solution to each well to achieve a final
concentration of 5 mM.

e Measurement: Immediately start kinetic measurements at 412 nm, recording the absorbance
every 30-60 seconds for 5-10 minutes.

o Data Analysis: Calculate the BChE activity as described in the AChE protocol, using the rate
of change in absorbance from the linear phase of the reaction.

Concluding Remarks

The use of thiocholine iodide substrates in conjunction with Ellman's reagent provides a
sensitive, reliable, and cost-effective method for measuring cholinesterase activity. The
protocols outlined above can be adapted for various research applications, from basic enzyme
characterization to high-throughput screening of potential therapeutic agents.[7] It is important
to optimize assay conditions, such as enzyme and substrate concentrations, for each specific
application to ensure accurate and reproducible results.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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